Cas no 51020-48-5 ( )

• Product Name: &nbsp
• CAS No: 51020-48-5
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 934614
• PubChem ID: 296383
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) acetate
• NSC-166500
• NSC-401313
• D86920
• PD118998
• DTXSID50922203
• 5.beta.-Pregn-16-en-20-one, acetate
• 51020-48-5
• YFMSIVMSEGIVCP-UHFFFAOYSA-N
• NSC401313
• 3-Acetyloxypregn-16-en-20-one
• NSC-226099
• 20-Oxopregn-16-en-3-yl acetate
• NSC166500
• Allopregn-16-enolone acetate
• NSC226099
• 1169-20-6
• 20-Oxopregn-16-en-3-yl acetate #
•  

• Inchi： 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h7,16-18,20-21H,5-6,8-13H2,1-4H3
• InChI Key： YFMSIVMSEGIVCP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1)CCC1C3CC=C(C(C)=O)C3(C)CCC21

Computed Properties

• Exact Mass: 358.25079494g/mol
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4Ų